Cas no 7423-42-9 (2-Ethylhexyl Maleate)

2-Ethylhexyl Maleate Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, 1-(2-ethylhexyl) ester
• 2-ETHYLHEXYL MALEATE
• 2-Butenedioic acid (Z)-, mono(2-ethylhexyl) ester
• 2-Ethylhexyl hydrogen maleate
• AC1NSKV8
• EINECS 231-048-2
• FT-0628980
• Maleic Acid Monooctyl Ester
• Mono(2-ethylhexyl)maleate
• DTXSID90897446
• Monooctyl Maleate
• Mono(2-ethylhexyl) Maleate
• UNII-E7TL2X86W8
• (Z)-4-(2-ethylhexoxy)-4-oxobut-2-enoic acid
• E7TL2X86W8
• IQBLWPLYPNOTJC-FPLPWBNLSA-N
• W-110218
• (2Z)-4-[(2-Ethylhexyl)oxy]-4-oxo-2-butenoic acid #
• MALEICACIDMONO(2-ETHYLHEXYL)ESTER
• SCHEMBL242750
• cis-but-2-enedioic acid 2-ethyl-hexyl ester
• BS-50677
• 2-Butenedioic acid (2Z)-, 1-octyl ester
• 2-Butenedioic acid (2Z)-, mono(2-ethylhexyl) ester
• M0615
• 2370-71-0
• (Z)-4-((2-Ethylhexyl)oxy)-4-oxobut-2-enoic acid
• starbld0016638
• 7423-42-9
• Q27276982
• 2-Butenedioic acid (2Z)-, 1-(2-ethylhexyl) ester
• +Expand

• MDL： MFCD00080510
• InChIKey： IQBLWPLYPNOTJC-FPLPWBNLSA-N
• Inchi： InChI=1S/C12H20O4/c1-3-5-6-10(4-2)9-16-12(15)8-7-11(13)14/h7-8,10H,3-6,9H2,1-2H3,(H,13,14)/b8-7-
• SMILES： CCCCC(CC)COC(=O)/C=C\C(=O)O

Computed Properties

• Exact Mass: 228.1362
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 228.136
• Heavy Atom Count: 16
• Complexity: 245
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• LogP: 2.38680
• PSA: 63.6
• Refractive Index: 1.469
• Boiling Point: 342°C at 760 mmHg
• Flash Point: 122.9°C
• Density: 1.043